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Compound of Interest

Compound Name: Z-Cha-OH.DCHA

CAS No.: 54594-40-0

Cat. No.: B612910

Get Quote

Executive Summary & Chemical Identity
Z-Cha-OH.DCHA is the dicyclohexylamine (DCHA) salt of N-benzyloxycarbonyl-β-cyclohexyl-

L-alanine.[1][2] While the protected amino acid (Z-Cha-OH) is relatively benign, the counter-ion

Dicyclohexylamine (DCHA) dictates the safety and disposal profile of this reagent.[1][2] DCHA

is a corrosive, toxic secondary amine that is harmful to aquatic life.[1]

Effective disposal requires treating the entire salt as a hazardous substance or chemically

separating the components to isolate the hazardous waste stream.
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Property Details

Chemical Name Z-Cha-OH[1][2] · Dicyclohexylamine salt

Component 1 Z-Cha-OH (CAS: ~20566-65-2 / Derivative)

Component 2 Dicyclohexylamine (CAS: 101-83-7)

Physical State White to off-white crystalline powder

Primary Hazard
Corrosive (Skin/Eye), Acute Toxicity, Aquatic

Toxicity

RCRA Status
Characteristic Hazardous Waste (D002 if

aqueous/liquid; Toxic)

Safety Assessment & Hazard Profiling
Before handling waste, you must acknowledge the specific hazards associated with the DCHA

moiety.[1] Although the salt form reduces volatility compared to liquid DCHA, it dissociates in

water and mucous membranes, reconstituting the corrosive amine.[1]

GHS Hazard Classification (DCHA Component)
Hazard Class Category Hazard Statement Code

Skin Corrosion 1B

Causes severe skin

burns and eye

damage.[2]

H314

Acute Toxicity Oral (3/4)
Toxic/Harmful if

swallowed.
H301/H302

Aquatic Toxicity Acute 1
Very toxic to aquatic

life.
H400

Required PPE for Disposal Operations
Respiratory: NIOSH-approved N95 (for solid dust) or half-mask respirator with organic

vapor/acid gas cartridges if dissolving in solvent.[2]
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Skin: Nitrile rubber gloves (minimum 0.11 mm thickness). Double-gloving recommended

during acid washes.

Eye: Chemical splash goggles. Face shield required if handling large volumes of dissolved

salt.

Disposal Decision Framework
Researchers have two options: Direct Disposal of the solid salt or Chemical Separation

(recovering the Z-Cha-OH free acid and disposing of the DCHA waste).
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Start: Z-Cha-OH.DCHA Waste

Is the Amino Acid Needed?

Option A: Direct Disposal

No (Expired/Excess)

Option B: Chemical Separation

Yes (Synthesis)

Pack as Solid Hazardous Waste
(Tag: Toxic, Corrosive) Dissolve in EtOAc

High-Temp Incineration Acid Wash (5% KHSO4 or 10% H3PO4)

Organic Layer:
Z-Cha-OH (Free Acid)

Save

Aqueous Layer:
DCHA-Phosphate Salt

Discard

Dispose as Aqueous Hazardous Waste
(Corrosive/Toxic)

Click to download full resolution via product page

Figure 1: Decision tree for managing Z-Cha-OH.DCHA waste. Select Option A for expired

reagents or Option B to recover the valuable amino acid intermediate.

Detailed Operational Protocols
Protocol A: Direct Disposal (Solid Waste)
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Use this for expired or contaminated reagents where recovery is not feasible.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar. Avoid metal

containers as amines can be corrosive to certain alloys over time.

Labeling:

Mark as "Hazardous Waste - Solid."

Chemical Contents: "Z-Cha-OH.DCHA (Dicyclohexylamine salt)."[2]

Hazard Checkbox: Toxic, Corrosive.[1]

Segregation: Do not mix with strong oxidizers or acids in the solid waste stream to prevent

heat generation.

Final Disposition: Transfer to EHS for incineration.

Protocol B: Chemical Separation & Recovery
Use this to recover the Z-Cha-OH free acid for peptide synthesis while isolating the DCHA for

disposal.[1][2]

Expert Insight: DCHA salts are stable but often interfere with coupling reactions. Converting to

the free acid is standard practice. The resulting aqueous waste contains the DCHA and must

be handled carefully.

Dissolution: Suspend the Z-Cha-OH.DCHA in Ethyl Acetate (EtOAc). Use approximately 10

mL solvent per gram of salt.

Acidification:

Wash the organic phase with 10% Citric Acid or 5% Potassium Bisulfate (KHSO₄).

Note: Avoid strong mineral acids (HCl) if acid-sensitive protecting groups are present,

though Z-groups are generally stable.[1][2]

Extraction Logic:
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The protonated DCHA (DCHA·H⁺) moves to the aqueous layer.

The free acid (Z-Cha-OH) remains in the organic layer.

Waste Management (Critical Step):

Collect the aqueous layer. This solution contains Dicyclohexylammonium salts.

Adjust pH: The solution will be acidic. Do not neutralize unless required by your specific

facility's acceptance criteria; neutralizing may cause free DCHA to oil out, increasing

volatility and hazard.[1]

Labeling: "Aqueous Waste: Dicyclohexylamine Citrate/Sulfate. Corrosive. Toxic."

Disposal: Submit as aqueous hazardous waste.

Spill Response Procedures
If Z-Cha-OH.DCHA is spilled in the laboratory:

Evacuate & Ventilate: If a large amount (>50g) is spilled and dust is visible, clear the

immediate area.

PPE Upgrade: Wear a dust mask (N95) and double nitrile gloves.

Dry Cleanup:

Do not use water initially.[3] Water will dissociate the salt and create a corrosive liquid.

Gently sweep the powder into a dust pan or use a HEPA-filtered vacuum.

Wet Wipe: Once the bulk solid is removed, wipe the surface with a paper towel dampened

with dilute acetic acid or vinegar (to neutralize residual amine), followed by water.[1]

Disposal: Place all spill debris (paper towels, solid waste) into a sealed bag and label as

hazardous waste.

Regulatory Compliance (EPA/RCRA)[4]
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In the United States, compliance is dictated by the Resource Conservation and Recovery Act

(RCRA).

DCHA Listing: Dicyclohexylamine (CAS 101-83-7) is not a P-listed or U-listed waste by name

(unlike Cyclohexylamine, U057).[1][2]

Characteristic Waste: However, waste containing DCHA is regulated based on

characteristics:

Corrosivity (D002): If the waste is aqueous and pH > 12.5 (free amine) or pH < 2 (acid

wash waste).

Toxicity: While DCHA does not have a specific TC (Toxicity Characteristic) leaching limit, it

is acutely toxic.[1]

Drain Disposal:Strictly Prohibited. DCHA is classified as Aquatic Acute 1. Releasing it into

the sewer system is a violation of the Clean Water Act and local POTW (Publicly Owned

Treatment Works) permits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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